Cas no 241132-52-5 (N-(6-Chloroimidazo2,1-b1,3thiazol-5-yl)methylene(4-methylphenyl)methanamine)

• Product Name: N-(6-Chloroimidazo2,1-b1,3thiazol-5-yl)methylene(4-methylphenyl)methanamine
• CAS No: 241132-52-5
• CID: 4642583
• Update Time: 2025-07-17

N-(6-Chloroimidazo2,1-b1,3thiazol-5-yl)methylene(4-methylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE](4-METHYLPHENYL)METHANAMINE
• N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]-N-(4-METHYLBENZYL)AMINE
• Benzenemethanamine, N-[(6-chloroimidazo[2,1-b]thiazol-5-yl)methylene]-4-methyl-
• N-(6-Chloroimidazo2,1-b1,3thiazol-5-yl)methylene(4-methylphenyl)methanamine

Additional information on N-(6-Chloroimidazo2,1-b1,3thiazol-5-yl)methylene(4-methylphenyl)methanamine

N-(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene(4-methylphenyl)methanamine: A Comprehensive Overview

N-(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene(4-methylphenyl)methanamine (CAS No. 241132-52-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The molecular structure of N-(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene(4-methylphenyl)methanamine is composed of a 6-chloroimidazo[2,1-b][1,3]thiazole moiety linked to a 4-methylphenyl group via a methylene bridge. The presence of the chloro substituent and the imidazothiazole ring system imparts distinct chemical and biological properties to this compound. These structural elements are crucial for its interactions with biological targets and its potential therapeutic effects.

Recent research has focused on the pharmacological properties of N-(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene(4-methylphenyl)methanamine. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, it has been reported to have inhibitory effects on specific kinases, which are key enzymes in cellular signaling pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, N-(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene(4-methylphenyl)methanamine has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models of inflammatory diseases. This anti-inflammatory activity is attributed to its ability to modulate the expression of pro-inflammatory cytokines and other mediators of inflammation.

The therapeutic potential of N-(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene(4-methylphenyl)methanamine extends beyond its anti-inflammatory properties. It has also shown promise in neurodegenerative disorders. Research suggests that this compound can protect neurons from oxidative stress and promote neurogenesis, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to further evaluate the safety and efficacy of N-(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene(4-methylphenyl)methanamine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and provide a strong foundation for advancing the compound into later stages of clinical development.

The synthesis of N-(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene(4-methylphenyl)methanamine involves a series of well-defined chemical reactions. The key steps include the formation of the imidazothiazole ring system and the subsequent coupling with the 4-methylphenyl group. Advances in synthetic chemistry have enabled the efficient production of this compound on a larger scale, facilitating its use in both research and potential therapeutic applications.

In conclusion, N-(6-Chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene(4-methylphenyl)methanamine (CAS No. 241132-52-5) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.